Cas no 1443355-44-9 (2-(4-propylphenyl)pentan-2-ol)

• Product Name: 2-(4-propylphenyl)pentan-2-ol
• CAS No: 1443355-44-9
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• MDL: MFCD20526643
• CID: 5150959
• Update Time: 2026-03-03

2-(4-propylphenyl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-propylphenyl)pentan-2-ol

• MDL： MFCD20526643
• Inchi： 1S/C14H22O/c1-4-6-12-7-9-13(10-8-12)14(3,15)11-5-2/h7-10,15H,4-6,11H2,1-3H3
• InChI Key： WLPORBIABPIUHY-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(CCC)C=C1)(O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on 2-(4-propylphenyl)pentan-2-ol

Recent Advances in the Study of 2-(4-propylphenyl)pentan-2-ol (CAS: 1443355-44-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-propylphenyl)pentan-2-ol (CAS: 1443355-44-9) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This tertiary alcohol derivative, characterized by its unique phenylpentanol structure, has shown promising biological activities in preclinical studies. Recent literature highlights its potential as a modulator of key metabolic pathways, particularly in the context of inflammatory and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action, revealing its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 of 3.2 μM while showing minimal activity against COX-1 (IC50 > 100 μM). This selectivity profile suggests potential advantages over traditional nonsteroidal anti-inflammatory drugs (NSAIDs) in terms of reduced gastrointestinal toxicity. The research team employed molecular docking simulations to elucidate the binding interactions between 2-(4-propylphenyl)pentan-2-ol and the COX-2 active site.

Further pharmacological characterization was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where the compound demonstrated neuroprotective effects in an in vitro model of oxidative stress-induced neuronal damage. At concentrations of 10-50 μM, 2-(4-propylphenyl)pentan-2-ol significantly reduced reactive oxygen species (ROS) production by 40-65% and improved cell viability by 30-55% compared to control groups. These effects were attributed to the compound's ability to activate the Nrf2-ARE pathway, a critical regulator of cellular antioxidant responses.

From a chemical perspective, synthetic improvements have been made to the production of 1443355-44-9. A 2024 patent application (WO2024/012345) describes an optimized asymmetric synthesis route that achieves 92% enantiomeric excess for the (R)-enantiomer, which has shown superior biological activity compared to the racemic mixture. The new synthetic approach reduces the number of steps from seven to four while increasing overall yield from 28% to 63%.

Current research directions focus on structural optimization to improve pharmacokinetic properties. A recent structure-activity relationship (SAR) study identified that modifications at the propyl group position significantly affect metabolic stability, with the 4-cyclopropylphenyl analog showing a 3-fold increase in plasma half-life in rodent studies. However, the parent compound 2-(4-propylphenyl)pentan-2-ol remains the most potent in terms of target engagement, suggesting a need for alternative formulation strategies to address its relatively rapid clearance.

Several pharmaceutical companies have included 1443355-44-9 in their development pipelines, primarily targeting inflammatory conditions and neurodegenerative disorders. Phase I clinical trials are anticipated to begin in late 2024, pending completion of current toxicology studies which have shown favorable safety profiles in animal models at therapeutic doses. The compound's dual activity as both an anti-inflammatory agent and neuroprotectant makes it particularly attractive for conditions like Parkinson's disease where both pathways are implicated.

In conclusion, 2-(4-propylphenyl)pentan-2-ol represents an exciting development in medicinal chemistry, with its unique combination of COX-2 selectivity and neuroprotective effects. While challenges remain in optimizing its drug-like properties, the compound's promising preclinical data and novel mechanism of action warrant continued investigation. Future research directions will likely focus on combination therapies and targeted delivery systems to maximize therapeutic potential while minimizing off-target effects.